![molecular formula C19H19N3O3 B2867915 (4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(p-tolyl)methanone CAS No. 1172752-74-7](/img/structure/B2867915.png)
(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(p-tolyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(p-tolyl)methanone, also known as FPOP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. FPOP is a small molecule that has been used in various biochemical and physiological studies, including protein structure analysis and drug discovery.
Scientific Research Applications
Antimicrobial Activities
Research on azole derivatives, including compounds with structural similarities to (4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(p-tolyl)methanone, has shown significant antimicrobial activities. The synthesis of these compounds involves starting from furan-2-carbohydrazide, leading to derivatives with potential application in combating microbial infections due to their activity against a range of microorganisms (Başoğlu et al., 2013).
Anti-inflammatory and Antibacterial Agents
Compounds structurally related to the mentioned chemical have been synthesized and evaluated for their anti-inflammatory and antibacterial properties. A study highlighted the effectiveness of these compounds in producing higher yields through microwave irradiation methods, showcasing their potential as anti-inflammatory and antibacterial agents (Ravula et al., 2016).
Antipsychotic Potential
A series of novel compounds, including those with a benzisoxazolyl fragment connected to a furan ring, have been prepared and evaluated as potential antipsychotic agents. These studies focused on their affinity for dopamine and serotonin receptors, indicating the therapeutic potential of these compounds in the treatment of psychiatric disorders (Raviña et al., 2000).
Corrosion Inhibition
Research into organic inhibitors for the corrosion of mild steel in acidic media has identified compounds, including furan-2-yl derivatives, as effective corrosion inhibitors. These studies contribute to the development of safer and more efficient methods to protect metals from corrosion (Singaravelu et al., 2022).
Synthesis and Photophysical Properties
The exploration of heterocyclic compounds' synthesis and their photophysical properties has been a subject of scientific interest. Studies have focused on the synthesis techniques and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Buscemi et al., 2001).
properties
IUPAC Name |
[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-(4-methylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3/c1-13-4-6-15(7-5-13)19(23)22-10-8-14(9-11-22)17-20-21-18(25-17)16-3-2-12-24-16/h2-7,12,14H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTAKYOUFGMGKLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCC(CC2)C3=NN=C(O3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(p-tolyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.